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This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive resource for managing adverse events (AES) associated
with the pan-Akt inhibitor Uprosertib (GSK2141795) in clinical trials. The following
troubleshooting guides and frequently asked questions (FAQs) are designed to offer clear,
actionable guidance for specific issues encountered during experimentation.

Understanding Uprosertib's Mechanism of Action

Uprosertib is an orally bioavailable inhibitor of the serine/threonine protein kinase Akt, targeting
all three isoforms (Aktl, Akt2, and Akt3).[1] By inhibiting Akt, Uprosertib disrupts the
PI3K/Akt/mTOR signaling pathway, which is crucial for tumor cell proliferation and survival.[2]
Dysregulation of this pathway is a common feature in many cancers.
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Caption: Uprosertib's inhibition of the PI3K/Akt signaling pathway.

Common Adverse Events and Management

The following table summarizes the most common drug-related adverse events observed in a

Phase | monotherapy trial of Uprosertib at the maximum tolerated dose (MTD) of 75 mg once

daily.
Adverse Event Frequency (All Grades) Grade 3/4 Frequency
Diarrhea 47% 0%
Nausea >10% N/A
Hyperglycemia N/A Dose-Limiting
Hypoglycemia N/A Dose-Limiting
Stomatitis N/A Dose-Limiting

Data from a Phase | first-in-human study of GSK2141795.
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Troubleshooting Guides: A Question-and-Answer

Approach
Hyperglycemia Management

Q1: A patient in our trial has developed Grade 2 hyperglycemia after initiating Uprosertib. What
is the recommended course of action?

Al: Hyperglycemia is a known on-target effect of Akt inhibitors due to their role in insulin
signaling.[1][3][4][5][6] For Grade 2 hyperglycemia, the following steps are recommended:

» Confirm the reading: Repeat the blood glucose measurement to ensure accuracy.
o Dietary modification: Advise the patient to follow a low-carbohydrate diet.[1][3][5]

« Initiate pharmacological intervention: Metformin is typically the first-line agent for managing
PI3K/Akt inhibitor-induced hyperglycemia.[4]

 Increase monitoring: Increase the frequency of blood glucose monitoring to at least daily until
levels stabilize.

» Consider dose modification: If hyperglycemia persists or worsens despite these
interventions, consider a dose reduction or temporary interruption of Uprosertib as per the
clinical trial protocol.

Q2: Are there any proactive measures we can take to mitigate the risk of Uprosertib-induced
hyperglycemia?

A2: Yes, proactive management can reduce the severity of this adverse event.

o Baseline screening: Assess patients' baseline HbAlc and fasting blood glucose levels.
Patients with pre-existing diabetes or impaired glucose tolerance may be at higher risk.[6]

» Patient education: Counsel patients on the symptoms of hyperglycemia (e.g., increased
thirst, frequent urination, fatigue) and the importance of adhering to a low-carbohydrate diet
upon starting treatment.[1][3][5]
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» Fasting prior to dosing: Preclinical studies suggest that fasting before drug administration
can reduce baseline liver glycogen and attenuate hyperglycemia.[1][3][5] This could be
considered as a strategy within the trial protocol.

Stomatitis and Oral Mucositis Management

Q1: A patient has developed painful oral lesions consistent with Grade 2 stomatitis. What are
the recommended management strategies?

Al: Stomatitis is a dose-limiting toxicity of Uprosertib. For Grade 2 stomatitis, a multi-faceted
approach is recommended:

o Oral hygiene: Advise the patient to maintain meticulous oral hygiene with a soft-bristle
toothbrush and to rinse their mouth frequently with a non-medicated saline or sodium
bicarbonate solution.[2]

e Pain management:

o Topical anesthetics: Viscous lidocaine 2% or "magic mouthwash" preparations can provide
temporary pain relief.[7]

o Systemic analgesics: For more severe pain, systemic analgesics, including opioids, may
be necessary.[8]

» Dietary modifications: The patient should be advised to eat a soft, bland diet and avoid spicy,
acidic, or hard foods.[2]

o Topical treatments:

o Protective coatings: Sucralfate can be used to coat the ulcerated mucosa, though its
efficacy can be variable.[8]

o Anti-inflammatory rinses: A doxepin rinse has shown effectiveness in easing the pain of
oral mucositis.[7]

o Dose modification: If the stomatitis is severe and impacting the patient's ability to eat or
drink, a dose interruption or reduction of Uprosertib should be considered according to the
protocol.
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Q2: Can we do anything to prevent or reduce the severity of stomatitis in patients receiving
Uprosertib?

A2: Yes, preventative measures can be beneficial:

e Oral cryotherapy: For some chemotherapeutic agents, sucking on ice chips for 30 minutes
before and during drug administration has been shown to reduce the incidence and severity
of mucositis.[2][7] This could be explored as a preventative strategy.

» Prophylactic oral care: Implementing a standardized oral care protocol from the start of
treatment, including regular rinsing with saline, can help maintain mucosal integrity.[2]

Diarrhea Management

Q1: A patient is experiencing Grade 1 diarrhea that is persistent. What is the appropriate
management?

Al: For persistent Grade 1 diarrhea, the following steps are recommended:

o Dietary advice: Advise the patient to follow a BRAT diet (bananas, rice, applesauce, toast)
and to increase their intake of oral fluids to prevent dehydration. They should avoid high-fat,
spicy, and dairy products.

» Anti-diarrheal medication: Initiate treatment with loperamide. The standard starting dose is 4
mg, followed by 2 mg after each loose stool, not exceeding 16 mg per day.[9][10]

e Monitoring: Closely monitor the frequency and consistency of stools and the patient's
hydration status.

Q2: When should we escalate the management of diarrhea?
A2: Escalation of management is necessary if the diarrhea worsens or does not resolve.

o Grade 2 diarrhea: If diarrhea persists for more than 24 hours despite high-dose loperamide,
consider hospitalization for intravenous hydration and electrolyte replacement.
Subcutaneous octreotide may also be indicated.
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o Grade 3/4 diarrhea: This is a medical emergency requiring immediate hospitalization,
intravenous fluids, and octreotide. A dose interruption of Uprosertib is warranted until the
diarrhea resolves to Grade 1 or less. A subsequent dose reduction should be considered.

Experimental Protocols
Monitoring for Adverse Events

A systematic approach to monitoring for adverse events is crucial for patient safety and data
integrity in clinical trials.
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Caption: Workflow for monitoring and managing adverse events.
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Methodology for AE Monitoring:

o Baseline Assessment: Prior to the first dose of Uprosertib, a comprehensive baseline
assessment should be conducted. This includes a full physical examination, standard
laboratory panels with a focus on fasting blood glucose and HbAlc, and thorough patient
education on potential adverse events and when to report them.

» Ongoing Monitoring: Patients should be monitored at regular intervals as defined in the study
protocol. This includes:

o Clinic Visits: Assessment of vital signs, performance status, and a targeted physical
examination.

o Laboratory Tests: Regular monitoring of blood glucose, electrolytes, and other relevant
laboratory parameters.

o Patient-Reported Outcomes (PROSs): Utilize validated questionnaires to capture the
patient's experience of symptoms such as diarrhea, nausea, and the impact of stomatitis
on quality of life.

e AE Detection and Grading: Any new or worsening symptom reported by the patient or
observed by the clinical staff should be considered a potential adverse event. AEs should be
graded for severity according to the Common Terminology Criteria for Adverse Events
(CTCAE).

o Management and Reporting: Once an AE is identified and graded, the appropriate
management protocol should be initiated. All AEs must be documented and reported in
accordance with the clinical trial protocol and regulatory requirements. Serious adverse
events (SAEs) require expedited reporting.

Frequently Asked Questions (FAQSs)

Q: What are the dose-limiting toxicities of Uprosertib monotherapy? A: In the phase | trial, the
dose-limiting toxicities were Grade 3/4 hyperglycemia, Grade 3/4 hypoglycemia, and Grade 2
stomatitis.
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Q: Is there a known correlation between the development of a rash and the efficacy of
Uprosertib? A: While a correlation between rash and efficacy has been observed with some
kinase inhibitors, particularly EGFR inhibitors, this has not been specifically established for
Uprosertib.[11] However, the development of a rash is a common AE with this class of drugs.
Management of rash typically involves topical corticosteroids and, in some cases, oral
antibiotics.[12] Dose modification should be considered for Grade 3 or higher rash.[12]

Q: How should a suspected Uprosertib-related serious adverse event (SAE) be handled? A:
Any suspected SAE must be reported to the study sponsor and the Institutional Review Board
(IRB) or Ethics Committee within 24 hours of the site becoming aware of the event. The patient
should receive immediate medical attention, and Uprosertib should be held pending
investigation into the causality of the event.

Disclaimer: This document is intended for informational purposes for researchers and
healthcare professionals involved in clinical trials with Uprosertib. It is not a substitute for the
official clinical trial protocol or professional medical advice. All treatment decisions must be
made in accordance with the approved study protocol and in consultation with the principal
investigator.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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